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Compound of Interest

Compound Name: EGTA tetrasodium

Cat. No.: B1368698 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with EGTA
tetrasodium salt.

Frequently Asked Questions (FAQs)
Q1: What is EGTA tetrasodium salt and what is its primary application?

EGTA (ethylene glycol-bis(β-aminoethyl ether)-N,N,N',N'-tetraacetic acid) tetrasodium salt is a

chelating agent with a high affinity and selectivity for calcium ions (Ca²⁺). Its primary application

in research is to control the concentration of free calcium ions in aqueous solutions, which is

crucial for studying calcium-dependent cellular processes such as signal transduction, enzyme

regulation, and muscle contraction. Due to its lower affinity for magnesium ions (Mg²⁺)

compared to EDTA, it is particularly useful in biological systems where magnesium is present in

much higher concentrations than calcium.

Q2: What is the best solvent for dissolving EGTA tetrasodium salt?

EGTA tetrasodium salt is readily soluble in water.[1][2] For most applications, high-purity water

(e.g., deionized, distilled, or molecular biology grade) is the recommended solvent.

Q3: How do I prepare a stock solution of EGTA?
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To prepare a stock solution, you will typically dissolve the EGTA tetrasodium salt in water to

your desired concentration. For the free acid form of EGTA, which is poorly soluble in water,

you will need to adjust the pH of the solution to approximately 8.0 with sodium hydroxide

(NaOH) to facilitate dissolution. A detailed protocol is provided in the "Experimental Protocols"

section below.

Q4: What is the recommended storage condition for an EGTA tetrasodium salt solution?

Once prepared, it is recommended to store stock solutions of EGTA tetrasodium salt at 2-8°C.

[3] For long-term storage, aliquoting the solution into smaller, single-use vials and storing them

frozen at -20°C can prevent repeated freeze-thaw cycles, which may affect the stability of the

solution.

Dissolution Troubleshooting Guide
This guide addresses common issues encountered when dissolving EGTA tetrasodium salt

and its free acid form.
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Issue Possible Cause Troubleshooting Steps

Slow Dissolution

The compound is the free acid

form of EGTA, which has low

aqueous solubility at neutral or

acidic pH.

1. Ensure you are using EGTA

tetrasodium salt for direct

dissolution in water. 2. If using

the free acid form, slowly add a

concentrated solution of NaOH

(e.g., 10 M) dropwise while

stirring to raise the pH to ~8.0.

The EGTA will dissolve as the

pH increases.

Solution is Cloudy or Hazy

Incomplete dissolution or the

presence of insoluble

impurities.

1. Continue stirring and gently

warm the solution (do not boil).

2. If the cloudiness persists

after pH adjustment (for the

free acid form), filter the

solution through a 0.22 µm or

0.45 µm filter.

pH is Difficult to

Adjust/Overshooting

Adding the base too quickly or

using a dilute base for a high

concentration stock solution.

1. Add the NaOH solution

slowly in small increments,

allowing the pH to stabilize

before adding more. 2. Use a

stir plate and a calibrated pH

meter for accurate monitoring.

3. For high concentration stock

solutions (e.g., 0.5 M), using

solid NaOH pellets initially can

help, followed by a

concentrated NaOH solution

for fine adjustment.

Precipitation Occurs After

Dissolution

The pH of the solution has

dropped, or the solution is

supersaturated.

1. Re-check the pH of the

solution and adjust if

necessary. 2. If the solution

was heated to aid dissolution,

some precipitate may form

upon cooling if the
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concentration is above its

solubility at room temperature.

In this case, dilute the solution

or gently warm it before use.

Quantitative Data Summary
The following table summarizes the solubility of EGTA tetrasodium salt in water at room

temperature. Specific data on the solubility at different temperatures is not readily available in

published literature.

Parameter Value Notes

Solubility in Water (Room

Temperature)
≥ 50 mg/mL[3] Varies by supplier.

81 mg/mL As reported by some suppliers.

110 mg/mL[3] As reported by some suppliers.

Molecular Weight 468.28 g/mol

Appearance White solid

Experimental Protocols
Preparation of a 0.5 M EGTA Tetrasodium Salt Stock
Solution (pH 8.0)
Materials:

EGTA (free acid, MW: 380.35 g/mol ) or EGTA tetrasodium salt (MW: 468.28 g/mol )

High-purity water

Sodium hydroxide (NaOH), 10 M solution

Calibrated pH meter
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Stir plate and magnetic stir bar

Graduated cylinders and beakers

Sterile filter unit (0.22 µm)

Methodology:

Weighing the Compound:

For a 100 mL solution using EGTA (free acid): Weigh out 19.02 g of EGTA.

For a 100 mL solution using EGTA tetrasodium salt: Weigh out 23.41 g of EGTA
tetrasodium salt.

Initial Dissolution:

Add approximately 80 mL of high-purity water to a beaker with a magnetic stir bar.

Slowly add the weighed EGTA powder to the water while stirring. The solution will be a

milky suspension if using the free acid form.

pH Adjustment (Critical Step for EGTA free acid):

Place the beaker on the stir plate and begin stirring.

Immerse a calibrated pH electrode into the suspension.

Slowly add the 10 M NaOH solution dropwise. Monitor the pH closely.

Continue adding NaOH until the EGTA completely dissolves and the pH of the solution

reaches 8.0. The solution should become clear. Be patient as this process can be slow.

Final Volume Adjustment:

Once the EGTA is fully dissolved and the pH is stable at 8.0, transfer the solution to a 100

mL graduated cylinder.

Add high-purity water to bring the final volume to 100 mL.
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Sterilization and Storage:

For applications requiring sterility, filter the solution through a 0.22 µm sterile filter.

Store the solution in a sterile, clearly labeled container at 2-8°C for short-term use or in

aliquots at -20°C for long-term storage.
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Caption: Troubleshooting workflow for dissolving EGTA tetrasodium salt.
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Caption: EGTA's role in blocking calcium-dependent signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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